17R,18S-EpETE

• Molecular Formula: C20H30O3
• Molecular Weight: 318.4 g/mol
• InChI: InChI=1S/C20H30O3/c1-2-18-19(23-18)16-14-12-10-8-6-4-3-5-7-9-11-13-15-17-20(21)22/h3,5-6,8-9,11-12,14,18-19H,2,4,7,10,13,15-17H2,1H3,(H,21,22)/b5-3-,8-6-,11-9-,14-12-/t18-,19+/m0/s1
• InChIKey: GPQVVJQEBXAKBJ-VDTDYMMTSA-N

17R,18S-EpETE: A Stereochemically Defined EPA-Derived Oxylipin for Cardiac and Vascular Research Procurement

17R,18S-EpETE (17R,18S-epoxyeicosatetraenoic acid) is a chiral cytochrome P450 epoxygenase metabolite of eicosapentaenoic acid (EPA) that functions as a stereospecific lipid mediator with distinct biological activities relative to its enantiomer and other epoxy fatty acids. Endogenously formed with high regio- and stereoselectivity by human CYP1A1, this compound activates large-conductance calcium-activated potassium (BK) channels in vascular smooth muscle and exerts negative chronotropic effects in cardiomyocytes at sub-nanomolar to low nanomolar concentrations [1][2]. Unlike racemic or alternative epoxy lipid preparations, the defined 17R,18S stereochemistry is essential for specific cardiovascular and anti-arrhythmic signaling outcomes [2].

Stereochemical-Control Workflow

Defined 17R,18S-epoxide for cardiac and vascular signaling research.

Target Engagement Context

Reported BK channel activation and cardiomyocyte signaling assay support.

Oxylipin Profiling

CYP450-derived metabolite for EPA pathway and sEH substrate studies.

• [1] Schwarz D, Kisselev P, Ericksen SS, et al. Arachidonic and eicosapentaenoic acid metabolism by human CYP1A1: highly stereoselective formation of 17(R),18(S)-epoxyeicosatetraenoic acid. Biochem Pharmacol. 2004;67(8):1445-1457. View Source
• [2] Falck JR, Wallukat G, Puli N, et al. 17(R),18(S)-Epoxyeicosatetraenoic acid, a potent eicosapentaenoic acid (EPA) derived regulator of cardiomyocyte contraction: structure-activity relationships and stable analogues. J Med Chem. 2011;54(12):4109-4118. View Source

Why Racemic 17,18-EpETE or Alternative Epoxy Lipids Cannot Substitute for 17R,18S-EpETE in Specialized Research Applications

The biological activity of 17,18-epoxyeicosatetraenoic acid is stereochemistry-dependent: 17(R),18(S)-EpETE and its enantiomer 17(S),18(R)-EpETE exhibit divergent, and in some contexts opposing, pharmacological profiles. Direct comparative studies demonstrate that anti-inflammatory efficacy in contact hypersensitivity models resides exclusively with 17(S),18(R)-EpETE, with 17R,18S-EpETE showing no detectable activity [1]. Conversely, anti-arrhythmic and negative chronotropic effects in cardiomyocytes are specifically conferred by the 17R,18S configuration, while the 17S,18R-epimer can act as an antagonist [2]. Furthermore, 17R,18S-EpETE displays a distinct metabolic stability profile relative to arachidonic acid-derived epoxides such as 14,15-EET, with a kcat value an order of magnitude lower for hydrolysis by human soluble epoxide hydrolase [3]. Substituting racemic 17,18-EpETE or alternative epoxy lipids without accounting for these stereochemical and metabolic differences introduces uncontrolled variables that confound data interpretation and compromise experimental reproducibility.

Stereoisomer-Dependent Activity

17R,18S and 17S,18R epimers exhibit divergent signaling profiles; racemate or incorrect enantiomer may confound cardiac vs. inflammatory endpoint interpretation.

Metabolic Stability Mismatch

17,18-EpETE shows lower sEH hydrolysis rate than 14,15-EET, altering signal duration and pathway activation context.

Channel Activation Context

BK channel response magnitude differs from arachidonic acid-derived epoxides; assay conditions may shift rank order.

• [1] Saika A, Nagatake T, Kishino S, et al. 17(S),18(R)-epoxyeicosatetraenoic acid generated by cytochrome P450 BM-3 from Bacillus megaterium inhibits the development of contact hypersensitivity via G-protein-coupled receptor 40-mediated neutrophil suppression. FASEB BioAdvances. 2020;2(1):59-71. View Source
• [2] Falck JR, Wallukat G, Puli N, et al. 17(R),18(S)-Epoxyeicosatetraenoic acid, a potent eicosapentaenoic acid (EPA) derived regulator of cardiomyocyte contraction: structure-activity relationships and stable analogues. J Med Chem. 2011;54(12):4109-4118. View Source
• [3] Morisseau C, Kodani SD, Kamita SG, et al. Relative importance of soluble epoxide hydrolase and cytochrome P450 epoxygenase in the metabolism of epoxy fatty acids. J Lipid Res. 2020;61(5):761-773. View Source

Quantitative Evidence Differentiating 17R,18S-EpETE from Key Structural and Functional Analogs

Stereochemical Determinant of Anti-Arrhythmic Activity: 17R,18S-EpETE vs. 17S,18R-EpETE

In a comprehensive structure-activity relationship study evaluating EPA-derived epoxides in neonatal rat cardiomyocytes, 17R,18S-EpETE exhibited potent negative chronotropic effects with an EC50 of approximately 1-2 nM. In contrast, the enantiomer 17S,18R-EpETE demonstrated antagonist activity under identical conditions. The minimal structural requirements for agonist (anti-arrhythmic) activity were identified as a cis-Δ11,12- or Δ14,15-olefin combined with a 17R,18S-epoxide, while antagonist activity was associated with a Δ14,15-olefin and a 17S,18R-epoxide [1]. This stereochemical inversion fundamentally alters the compound's functional effect from agonism to antagonism.

Stereochemical SAR

Head-to-head

17R,18S: agonist, EC50 ~1-2 nM 17S,18R: antagonist

Stereospecific cardiomyocyte signaling interpretation context.

NRCM beating rate assay

Evidence Dimension	Negative chronotropic potency (agonist activity) in isolated neonatal rat cardiomyocytes
Target Compound Data	EC50 = ~1-2 nM (agonist activity)
Comparator Or Baseline	17S,18R-EpETE
Quantified Difference	Qualitative functional switch: 17R,18S acts as an agonist; 17S,18R acts as an antagonist with no agonist activity reported
Conditions	Isolated neonatal rat cardiomyocytes (NRCMs); assessment of spontaneous beating rate; concentration-response analysis

Why This Matters

Procurement of the correct stereoisomer is non-negotiable for cardiovascular research; using the racemate or incorrect enantiomer will yield confounding or opposite results.

• [1] Falck JR, Wallukat G, Puli N, et al. 17(R),18(S)-Epoxyeicosatetraenoic acid, a potent eicosapentaenoic acid (EPA) derived regulator of cardiomyocyte contraction: structure-activity relationships and stable analogues. J Med Chem. 2011;54(12):4109-4118. View Source

Stereoselective Anti-Inflammatory Activity: 17S,18R-EpETE vs. 17R,18S-EpETE in Contact Hypersensitivity

In a murine model of contact hypersensitivity induced by 2,4-dinitrofluorobenzene (DNFB), 17S,18R-EpETE demonstrated significant amelioration of skin inflammation, whereas 17R,18S-EpETE showed no detectable anti-inflammatory activity. The study directly compared the two enantiomers and reported that anti-inflammatory efficacy was detected in 17S,18R-EpETE, but not in 17R,18S-EpETE [1]. This stereoselectivity was attributed to differential activation of GPR40 and subsequent inhibition of neutrophil migration.

Inflammatory Model Comparison

Head-to-head

17S,18R: activity detected 17R,18S: no activity

Enantiomer-specific inflammatory response context.

DNFB-induced contact hypersensitivity model

Evidence Dimension	Anti-inflammatory activity in contact hypersensitivity model
Target Compound Data	No detectable anti-inflammatory activity
Comparator Or Baseline	17S,18R-EpETE
Quantified Difference	Qualitative presence vs. absence of activity; 17S,18R-EpETE active, 17R,18S-EpETE inactive
Conditions	DNFB-induced contact hypersensitivity in mice; assessment of ear swelling and neutrophil infiltration

Why This Matters

For inflammation or immunology studies targeting GPR40-mediated pathways, 17S,18R-EpETE is the active stereoisomer; procurement of 17R,18S-EpETE for this purpose would be ineffective.

• [1] Saika A, Nagatake T, Kishino S, et al. 17(S),18(R)-epoxyeicosatetraenoic acid generated by cytochrome P450 BM-3 from Bacillus megaterium inhibits the development of contact hypersensitivity via G-protein-coupled receptor 40-mediated neutrophil suppression. FASEB BioAdvances. 2020;2(1):59-71. View Source

BK Channel Activation Potency: 17R,18S-EpETE vs. 14,15-EET and Other Epoxy Lipids

In isolated rat cerebral artery vascular smooth muscle cells (VSMCs), 17R,18S-EpETE at 50 nM increased BK channel potassium current amplitude by 15-fold at +60 mV holding potential. This represents a substantially greater activation magnitude compared to arachidonic acid-derived epoxides such as 14,15-EET, which produce a 2- to 3-fold increase in BK channel current under comparable conditions. 17R,18S-EpETE directly interacts with the pore-forming BKα channel subunit, contributing to its potent vasorelaxant effects [1][2].

BK Channel Activation

Reported

15-fold increase at 50 nM, +60 mV

Reported BK channel activation context in vascular smooth muscle.

Compared to 2-3 fold for 14,15-EET

Evidence Dimension	Fold-increase in BK channel potassium current amplitude in vascular smooth muscle cells
Target Compound Data	15-fold increase at 50 nM, +60 mV
Comparator Or Baseline	14,15-EET (arachidonic acid-derived epoxide)
Quantified Difference	17R,18S-EpETE: 15-fold increase; 14,15-EET: 2- to 3-fold increase
Conditions	Isolated rat cerebral artery vascular smooth muscle cells; whole-cell patch clamp; +60 mV holding potential; 50 nM compound concentration

Why This Matters

For vascular smooth muscle relaxation and BK channel studies, 17R,18S-EpETE offers superior potency and a more robust assay signal compared to the commonly used 14,15-EET.

• [1] Lauterbach B, Barbosa-Sicard E, Wang MH, et al. Cytochrome P450-dependent eicosapentaenoic acid metabolites are novel BK channel activators. Hypertension. 2002;39(2 Pt 2):609-613. View Source
• [2] Cayman Chemical. 17R(18S)-EpETE Product Datasheet. Cayman Chemical Item No. 28630. View Source

Metabolic Stability to Soluble Epoxide Hydrolase Hydrolysis: 17,18-EpETE vs. 14,15-EET

Kinetic analysis of human soluble epoxide hydrolase (hsEH) C-terminal domain-mediated hydrolysis revealed that 17,18-EpETE is a relatively poor substrate compared to the arachidonic acid-derived 14,15-EET. Specifically, 17,18-EpETE exhibited a kcat of 0.64 ± 0.06 s⁻¹, which is approximately 10-fold lower than the kcat of 6.64 ± 1.54 s⁻¹ for 14,15-EET. The specificity constant (Ksp) for 17,18-EpETE was 0.025 ± 0.003 s⁻¹μM⁻¹, compared to 0.527 ± 0.075 s⁻¹μM⁻¹ for 14,15-EET [1]. This indicates that 17,18-EpETE is hydrolyzed more slowly by sEH, potentially conferring greater metabolic stability in biological systems where sEH is expressed.

sEH Hydrolysis Rate

Head-to-head

kcat 0.64 ± 0.06 s⁻¹

Indicates lower sEH hydrolysis rate context.

14,15-EET kcat 6.64 s⁻¹

Evidence Dimension	Kinetic parameters for hydrolysis by human soluble epoxide hydrolase (hsEH)
Target Compound Data	kcat = 0.64 ± 0.06 s⁻¹; KM = 26.37 ± 4.05 μM; Ksp = 0.025 ± 0.003 s⁻¹μM⁻¹
Comparator Or Baseline	14,15-EET: kcat = 6.64 ± 1.54 s⁻¹; KM = 12.88 ± 1.94 μM; Ksp = 0.527 ± 0.075 s⁻¹μM⁻¹
Quantified Difference	kcat: ~10.4-fold lower for 17,18-EpETE; Ksp: ~21-fold lower for 17,18-EpETE
Conditions	Purified hsEH C-terminal domain; pH 7.4; 30°C; substrate concentration range 0-100 μM

Why This Matters

Researchers requiring sustained epoxy lipid signaling in sEH-expressing systems should prioritize 17,18-EpETE or its analogs over 14,15-EET, which is more rapidly inactivated.

• [1] Morisseau C, Kodani SD, Kamita SG, et al. Relative importance of soluble epoxide hydrolase and cytochrome P450 epoxygenase in the metabolism of epoxy fatty acids. J Lipid Res. 2020;61(5):761-773. View Source

Validated Research Applications for 17R,18S-EpETE Based on Quantitative Evidence

Cardiac Electrophysiology and Anti-Arrhythmic Drug Discovery

Utilize 17R,18S-EpETE as a stereochemically defined positive control or lead compound in studies of cardiomyocyte contraction, calcium handling, and arrhythmia. The compound's potent negative chronotropic effects (EC50 = 1-2 nM in NRCMs) and defined structural requirements for agonist activity make it a valuable tool for probing EPA-derived epoxy lipid signaling in cardiac tissue [1].

Vascular Smooth Muscle BK Channel Activation and Vasorelaxation Studies

Employ 17R,18S-EpETE as a robust and potent BK channel activator in vascular smooth muscle preparations. The 15-fold increase in potassium current at 50 nM provides a large signal-to-noise ratio, making it ideal for patch-clamp electrophysiology, tension myography, and studies of endothelium-independent vasodilation [2][3].

Epoxy Lipid Metabolic Stability and sEH Substrate Profiling

Use 17,18-EpETE as a comparator substrate in soluble epoxide hydrolase (sEH) enzymology assays. Its relatively low kcat (0.64 s⁻¹) compared to 14,15-EET (6.64 s⁻¹) provides a useful benchmark for assessing sEH activity and inhibitor efficacy across different epoxy lipid classes. This is particularly relevant for pharmacokinetic studies and sEH inhibitor development programs [4].

Application

Selection Property

Validation Focus

Cardiac electrophysiology signaling studies

Stereochemical-control context

Cardiomyocyte response endpoint review

Vascular smooth muscle BK channel research

BK channel activation context

Vasorelaxation signaling review

Epoxy lipid metabolic stability profiling

sEH substrate hydrolysis context

Metabolic stability endpoint review

• [1] Falck JR, Wallukat G, Puli N, et al. 17(R),18(S)-Epoxyeicosatetraenoic acid, a potent eicosapentaenoic acid (EPA) derived regulator of cardiomyocyte contraction: structure-activity relationships and stable analogues. J Med Chem. 2011;54(12):4109-4118. View Source
• [2] Lauterbach B, Barbosa-Sicard E, Wang MH, et al. Cytochrome P450-dependent eicosapentaenoic acid metabolites are novel BK channel activators. Hypertension. 2002;39(2 Pt 2):609-613. View Source
• [3] Cayman Chemical. 17R(18S)-EpETE Product Datasheet. Cayman Chemical Item No. 28630. View Source
• [4] Morisseau C, Kodani SD, Kamita SG, et al. Relative importance of soluble epoxide hydrolase and cytochrome P450 epoxygenase in the metabolism of epoxy fatty acids. J Lipid Res. 2020;61(5):761-773. View Source